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Compound of Interest

Compound Name: omega-agatoxin TK

CAS No.: 158484-42-5

Cat. No.: B600016

Get Quote

From the Senior Application Scientist's Desk:

Welcome to our dedicated technical support center for ω-agatoxin TK. As a potent and

selective blocker of P/Q-type calcium channels, ω-agatoxin TK is an invaluable tool in

neuroscience research. However, its successful application hinges on proper handling and

solubilization. This guide is designed to provide you, our fellow researchers, with in-depth, field-

proven insights to navigate the potential challenges of working with this complex peptide toxin.

We will move beyond simple protocol recitation to explore the underlying principles that govern

its behavior in solution, empowering you to troubleshoot effectively and ensure the integrity of

your experiments.

Frequently Asked Questions (FAQs)
Here we address some of the most common questions and concerns regarding ω-agatoxin TK

solubility.

1. What is the recommended solvent for ω-agatoxin TK?
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For initial reconstitution, sterile, high-purity water is the recommended solvent.[1] The majority

of commercially available ω-agatoxin TK preparations are lyophilized powders that readily

dissolve in aqueous solutions.

2. My ω-agatoxin TK is not dissolving in water. What should I do?

If you encounter insolubility in water, do not immediately resort to harsh solvents. The issue

often lies with the peptide's net charge at neutral pH. ω-Agatoxin TK is a 48-amino acid peptide

with a significant number of both acidic and basic residues.[2][3] Its isoelectric point (pI) – the

pH at which the net charge is zero – is predicted to be in the acidic range. At a neutral pH of 7,

the peptide will carry a net negative charge, which should promote solubility. However, if

solubility is still an issue, a tiered approach is recommended:

pH Adjustment: If the peptide is acidic (pI < 7), which is likely for ω-agatoxin TK, slightly

increasing the pH of the aqueous solution with a dilute basic solution (e.g., 0.1 M ammonium

bicarbonate) can increase the net negative charge and improve solubility. Conversely, for a

basic peptide, a dilute acidic solution (e.g., 10-30% acetic acid) would be appropriate.[4]

Organic Co-solvents: If pH adjustment is insufficient, a small amount of an organic solvent

can be used to aid in the dissolution of hydrophobic regions of the peptide. Dimethyl

sulfoxide (DMSO) is a common choice.[4] It is crucial to first dissolve the peptide in a

minimal amount of the organic solvent and then slowly add the aqueous buffer to the desired

concentration.

3. Why is my ω-agatoxin TK solution cloudy or showing precipitation?

Cloudiness or precipitation can be due to several factors:

Aggregation: As a cysteine-rich peptide with four disulfide bonds, ω-agatoxin TK has the

potential to form intermolecular disulfide bridges if mishandled, leading to aggregation.[5]

This is particularly a risk if the lyophilized peptide has been exposed to moisture or if the

solution has been repeatedly freeze-thawed.

Incorrect pH: If the pH of the solution is close to the peptide's isoelectric point, its net charge

will be minimal, reducing its solubility and promoting aggregation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://hellobio.com/omegaagatoxin-tk.html
https://pubmed.ncbi.nlm.nih.gov/7969037/
https://pubmed.ncbi.nlm.nih.gov/8232218/
https://www.medchemexpress.com/%CF%89-agatoxin-tk.html
https://www.medchemexpress.com/%CF%89-agatoxin-tk.html
https://www.mdpi.com/2072-6651/3/1/17
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Contamination: Non-sterile water or buffers can introduce proteases that degrade

the peptide, leading to insoluble fragments.

4. How should I store my ω-agatoxin TK?

Proper storage is critical for maintaining the stability and activity of ω-agatoxin TK:

Lyophilized Powder: Store the lyophilized peptide at -20°C or colder in a desiccated

environment.[1]

Stock Solutions: Once reconstituted, it is highly recommended to aliquot the solution into

single-use volumes and store them at -20°C or -80°C.[1] This minimizes freeze-thaw cycles,

which can lead to peptide degradation and aggregation. Aqueous stock solutions are

generally stable for up to one month at -20°C.[1]

5. Does the D-serine at position 46 affect solubility?

The presence of a D-serine at position 46 is a unique post-translational modification in native

ω-agatoxin TK that is crucial for its high potency in blocking P/Q-type calcium channels.[2]

While D-amino acids can sometimes influence peptide structure and stability, there is no direct

evidence to suggest that the D-serine in ω-agatoxin TK significantly impacts its solubility under

standard laboratory conditions. In fact, this modification is thought to enhance the toxin's

stability in the venom by protecting its C-terminus from degradation.[5]

Troubleshooting Guide: A Step-by-Step Approach to
Solubility Issues
Encountering solubility problems can be frustrating. This troubleshooting guide provides a

logical workflow to diagnose and resolve these issues.

Caption: Troubleshooting workflow for ω-agatoxin TK solubility.

Experimental Protocols
Protocol 1: Standard Reconstitution of ω-Agatoxin TK
This protocol is for the initial reconstitution of lyophilized ω-agatoxin TK.
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Materials:

Lyophilized ω-agatoxin TK

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibrate: Allow the vial of lyophilized ω-agatoxin TK to come to room temperature before

opening to prevent condensation.

Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Add Solvent: Carefully add the calculated volume of sterile water to the vial to achieve the

desired stock concentration (e.g., 1 mM).

Gentle Dissolution: Gently swirl the vial or pipette the solution up and down slowly to

dissolve the peptide. Avoid vigorous vortexing, which can cause aggregation.

Visual Inspection: Ensure the solution is clear and free of particulates.

Aliquoting: Aliquot the stock solution into single-use volumes in sterile, low-protein-binding

tubes.

Storage: Store the aliquots at -20°C or -80°C.

Protocol 2: Solubilization of Difficult-to-Dissolve ω-
Agatoxin TK
This protocol should be followed if the standard reconstitution method fails.

Materials:

Insoluble ω-agatoxin TK in water
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0.1 M Ammonium bicarbonate, sterile

10% Acetic acid, sterile (for basic peptides, less likely for ω-agatoxin TK)

Dimethyl sulfoxide (DMSO), high purity

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes

Procedure:

Initial Attempt: Follow steps 1-4 of the Standard Reconstitution Protocol.

pH Adjustment (if pI is acidic):

Add 1-2 µL of 0.1 M ammonium bicarbonate to the solution.

Gently mix and observe for dissolution.

Repeat if necessary, but avoid significant changes in the final buffer concentration.

Organic Co-solvent (if pH adjustment fails):

If the peptide remains insoluble, carefully lyophilize the aqueous suspension to remove the

water.

Add a minimal volume of DMSO (e.g., 10-20 µL) to the dried peptide and gently mix to

dissolve.

Once fully dissolved in DMSO, slowly add the desired aqueous buffer to the DMSO-

peptide solution, mixing gently, until the final desired concentration is reached. The final

DMSO concentration should be kept as low as possible for biological assays.

Data Summary
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Parameter Value/Recommendation Source(s)

Primary Solvent Sterile Water [1]

Alternative Solvents

Dilute basic buffer (e.g., 0.1 M

NH4HCO3), Dilute acidic

buffer (e.g., 10-30% acetic

acid), Minimal DMSO

[4]

Storage (Lyophilized) -20°C or colder, desiccated [1]

Storage (Solution)

Aliquoted at -20°C or -80°C;

stable for up to 1 month at

-20°C

[1]

Amino Acid Length 48 [2][3]

Disulfide Bridges 4 [5]

Key Structural Feature D-Serine at position 46 [2]

Mechanistic Insights into ω-Agatoxin TK Solubility
The solubility of a peptide is governed by a delicate balance of its intrinsic properties and the

characteristics of the solvent.
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Caption: Factors influencing ω-agatoxin TK solubility.

The Role of Isoelectric Point (pI): The pI is the pH at which a molecule carries no net electrical

charge. Peptides are least soluble at their pI because the lack of charge repulsion allows them

to aggregate more easily. By adjusting the pH of the solvent away from the pI, we can increase

the net charge of the peptide, thereby enhancing its solubility. For ω-agatoxin TK, with its likely

acidic pI, increasing the pH above this value will impart a greater net negative charge,

promoting its interaction with polar water molecules.

Cysteine Content and Aggregation: ω-Agatoxin TK contains eight cysteine residues that form

four crucial disulfide bonds, giving the toxin its specific three-dimensional structure.[5] If these

bonds are disrupted and reform incorrectly as intermolecular bridges, aggregation can occur.

This is why gentle handling and avoiding harsh conditions are paramount.

The Impact of D-Serine: The presence of a D-amino acid can alter the peptide's susceptibility

to enzymatic degradation. The D-serine at position 46 in ω-agatoxin TK is thought to protect
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the C-terminus from exopeptidases, contributing to its stability.[5] While not directly impacting

initial solubilization, this enhanced stability is crucial for the toxin's biological activity and shelf-

life in solution.

References
Calculating Isoelectric Point of Proteins (Example). (2015, February 4). [Video]. YouTube.

Retrieved from [Link]

Kuwada, M., Teramoto, T., Kumagaye, K. Y., Nakajima, K., Watanabe, T., Kawai, T.,
Kawakami, Y., Niidome, T., Sawada, K., Nishizawa, Y., & Katayama, K. (1994). Omega-
agatoxin-TK containing D-serine at position 46, but not synthetic omega-[L-Ser46]agatoxin-
TK, exerts blockade of P-type calcium channels in cerebellar Purkinje neurons. Molecular
pharmacology, 46(4), 587–593.
Escoubas, P., & Rash, L. (2004). Peptide neurotoxins that affect voltage-gated calcium
channels: a close-up on ω-agatoxins. Toxins, 6(4), 10.3390/toxins6040107.
Sitges, M., & Galindo, C. A. (2005). Omega-agatoxin-TK is a useful tool to study P-type
Ca2+ channel-mediated changes in internal Ca2+ and glutamate release in depolarised
brain nerve terminals.
Mintz, I. M., Venema, V. J., Swiderek, K. M., Lee, T. D., Bean, B. P., & Adams, M. E. (1992).
Structure and properties of omega-agatoxin IVB, a new antagonist of P-type calcium
channels. The Journal of biological chemistry, 267(32), 23149–23155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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